Cas no 2228276-27-3 (2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile
• CAS No: 2228276-27-3
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• CID: 6458259
• PubChem ID: 165883671
• Update Time: 2025-07-02

2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile
• 2228276-27-3
• EN300-1976743

• Inchi： 1S/C9H8Cl2N2/c1-9(2,5-12)6-4-13-8(11)3-7(6)10/h3-4H,1-2H3
• InChI Key： PNQRVEUDZZYVRJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(C#N)(C)C)Cl

Computed Properties

• Exact Mass: 214.0064537g/mol
• Monoisotopic Mass: 214.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile

Research Brief on 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile (CAS: 2228276-27-3)

2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile (CAS: 2228276-27-3) is a chemical compound of significant interest in the field of agrochemical and pharmaceutical research. Recent studies have focused on its potential applications as an intermediate in the synthesis of novel pesticides and bioactive molecules. This research brief consolidates the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

Recent advancements in the synthesis of 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile have demonstrated improved yields and selectivity through catalytic methods. A study published in the Journal of Agricultural and Food Chemistry (2023) reported the use of palladium-catalyzed cross-coupling reactions to optimize the production of this compound, achieving a purity of over 98%. This development is critical for scaling up production while minimizing environmental impact.

In the context of biological activity, 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile has shown promising results as a precursor for insecticides targeting the nervous system of pests. Research conducted by the European Journal of Medicinal Chemistry (2023) revealed that derivatives of this compound exhibit high affinity for nicotinic acetylcholine receptors (nAChRs), leading to potent insecticidal effects. These findings suggest potential applications in integrated pest management (IPM) systems.

Furthermore, the compound's structural features have attracted attention in medicinal chemistry. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) explored its utility as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs). Preliminary results indicated that modifications to the nitrile group could enhance binding affinity to target proteins, opening avenues for drug discovery in oncology and infectious diseases.

Despite these promising developments, challenges remain in the safe handling and environmental impact of 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile. Regulatory agencies such as the EPA and EFSA are currently evaluating its ecotoxicological profile, with particular focus on its persistence in soil and water systems. Researchers are also investigating biodegradable alternatives to mitigate potential risks.

In conclusion, 2-(4,6-dichloropyridin-3-yl)-2-methylpropanenitrile represents a versatile compound with broad applications in agrochemical and pharmaceutical research. Continued efforts to optimize its synthesis, explore its biological activities, and address safety concerns will be essential for its successful commercialization and adoption in various industries.